Cas no 59871-14-6 (Benzenamine, 3-chloro-4-(3-methoxyphenoxy)-)

Benzenamine, 3-chloro-4-(3-methoxyphenoxy)- structure
59871-14-6 structure
Product Name:Benzenamine, 3-chloro-4-(3-methoxyphenoxy)-
CAS No:59871-14-6
MF:C13H12ClNO2
MW:249.692882537842
CID:337009
PubChem ID:17605533
Update Time:2025-10-05

Benzenamine, 3-chloro-4-(3-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-chloro-4-(3-methoxyphenoxy)-
    • 3-chloro-4-(3-methoxyphenoxy)aniline
    • DTXSID50589739
    • 3-CHLORO-4-(3-METHOXYPHENOXY)PHENYLAMINE
    • Z274542046
    • EN300-7442057
    • 59871-14-6
    • CS-0260022
    • AKOS000100262
    • Inchi: 1S/C13H12ClNO2/c1-16-10-3-2-4-11(8-10)17-13-6-5-9(15)7-12(13)14/h2-8H,15H2,1H3
    • InChI Key: ZKFZVCBUFBFPSJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1C=CC=C(C=1)OC)N

Computed Properties

  • Exact Mass: 249.05576
  • Monoisotopic Mass: 249.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48

Benzenamine, 3-chloro-4-(3-methoxyphenoxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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1PlusChem
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1PlusChem
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